Cas no 2680816-71-9 (4-methyl-2-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-1H-imidazole-5-carboxylic acid)

• Product Name: 4-methyl-2-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-1H-imidazole-5-carboxylic acid
• CAS No: 2680816-71-9
• MF: C₁₂H₁₄F₃N₃O₃
• MW: 305.253073215485
• CID: 5635175
• PubChem ID: 165923839
• Update Time: 2025-10-25

4-methyl-2-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]-1H-imidazole-5-carboxylic acid
• 2680816-71-9
• EN300-28291255
• 4-methyl-2-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-1H-imidazole-5-carboxylic acid

• Inchi： 1S/C12H14F3N3O3/c1-6-8(10(19)20)17-9(16-6)7-2-4-18(5-3-7)11(21)12(13,14)15/h7H,2-5H2,1H3,(H,16,17)(H,19,20)
• InChI Key： BMCXRZIUUABKJR-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C2=NC(C(=O)O)=C(C)N2)CC1)=O)(F)F

Computed Properties

• Exact Mass: 305.09872580g/mol
• Monoisotopic Mass: 305.09872580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86.3Ų

Additional information on 4-methyl-2-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-1H-imidazole-5-carboxylic acid

Comprehensive Overview of 4-methyl-2-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-1H-imidazole-5-carboxylic acid (CAS No. 2680816-71-9)

The compound 4-methyl-2-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-1H-imidazole-5-carboxylic acid (CAS No. 2680816-71-9) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique imidazole and piperidine core structures, is often explored for its potential applications in drug discovery and development. Its trifluoroacetyl moiety and carboxylic acid functional group make it a versatile intermediate for synthesizing more complex bioactive molecules.

In recent years, the demand for heterocyclic compounds like 4-methyl-2-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-1H-imidazole-5-carboxylic acid has surged due to their pivotal role in designing kinase inhibitors and GPCR-targeting drugs. Researchers are particularly interested in its potential to modulate enzymatic activity, which aligns with the growing focus on precision medicine and personalized therapeutics. The compound’s CAS No. 2680816-71-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The structural complexity of 4-methyl-2-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-1H-imidazole-5-carboxylic acid offers multiple sites for chemical modification, making it a valuable scaffold for structure-activity relationship (SAR) studies. Its imidazole-5-carboxylic acid component is known to participate in hydrogen bonding, which is critical for interactions with biological targets. This property has led to its inclusion in libraries for high-throughput screening (HTS), a technique widely used in modern drug discovery pipelines.

From a synthetic chemistry perspective, the compound’s trifluoroacetyl group introduces both steric and electronic effects, which can influence reaction pathways and product stability. This feature is particularly valuable in the development of fluorinated pharmaceuticals, a trending topic in the pharmaceutical industry due to the enhanced metabolic stability and bioavailability often conferred by fluorine atoms. Searches for fluorinated drug candidates and trifluoroacetyl derivatives have increased, underscoring the compound’s significance.

In addition to its pharmaceutical applications, 4-methyl-2-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-1H-imidazole-5-carboxylic acid is also studied in material science, particularly in the design of organic electronic materials. The imidazole ring’s electron-rich nature makes it a candidate for developing conductive polymers or sensors. This interdisciplinary appeal has made the compound a subject of interest in both life sciences and advanced materials research.

For researchers and industry professionals, understanding the synthetic routes and purification methods for CAS No. 2680816-71-9 is essential. Optimized protocols for its preparation are often shared in peer-reviewed journals, reflecting the collaborative nature of scientific progress. The compound’s stability under various conditions and solubility profiles are also critical parameters for its practical use.

As the scientific community continues to explore novel chemical entities, 4-methyl-2-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-1H-imidazole-5-carboxylic acid remains a compelling case study. Its multifaceted applications, from drug design to material innovation, highlight its importance in contemporary research. With ongoing advancements in computational chemistry and AI-driven molecular modeling, the compound’s potential is likely to be further unlocked in the coming years.